Cas no 4131-50-4 (Silane, tris(1-methylethyl)(phenylethynyl)-)

• Product Name: Silane, tris(1-methylethyl)(phenylethynyl)-
• CAS No: 4131-50-4
• MF: C₁₇H₂₆Si
• MW: 258.47384595871
• CID: 1513060
• PubChem ID: 11010680
• Update Time: 2025-04-21

Silane, tris(1-methylethyl)(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, tris(1-methylethyl)(phenylethynyl)-
• 2-phenylethynyl-tri(propan-2-yl)silane
• DTXSID60451817
• 4-(2-(triisopropylsilyl)-ethynyl) benzene
• 4131-50-4

• Inchi： 1S/C17H26Si/c1-14(2)18(15(3)4,16(5)6)13-12-17-10-8-7-9-11-17/h7-11,14-16H,1-6H3
• InChI Key： IZLRZCVZUWQQMW-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 258.18048
• Monoisotopic Mass: 258.180377364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0